Cas no 2229096-86-8 (3-(6-bromopyridin-2-yl)butan-1-amine)

• Product Name: 3-(6-bromopyridin-2-yl)butan-1-amine
• CAS No: 2229096-86-8
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5820775
• PubChem ID: 165797022
• Update Time: 2023-12-26

3-(6-bromopyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-2-yl)butan-1-amine
• 2229096-86-8
• EN300-1918422

• Inchi： 1S/C9H13BrN2/c1-7(5-6-11)8-3-2-4-9(10)12-8/h2-4,7H,5-6,11H2,1H3
• InChI Key： IQRLQYQJMOCRDD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C)CCN)=N1

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų